Cas no 1024127-32-9 (2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 1024127-32-9
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• MDL: MFCD00245645
• CID: 4568337
• Update Time: 2025-06-08

2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[[(2-methylquinolin-4-yl)amino]methylidene]indene-1,3-dione
• 2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione

• MDL： MFCD00245645
• Inchi： 1S/C20H14N2O2/c1-12-10-18(15-8-4-5-9-17(15)22-12)21-11-16-19(23)13-6-2-3-7-14(13)20(16)24/h2-11H,1H3,(H,21,22)
• InChI Key： OSIWLDMJQQJMOW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)/C/1=C\NC1=C2C(=NC(C)=C1)C=CC=C2

Computed Properties

• Exact Mass: 314.105528g/mol
• Monoisotopic Mass: 314.105528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.3g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione

Comprehensive Overview of 2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS No. 1024127-32-9)

The compound 2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS No. 1024127-32-9) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a quinoline moiety with an indene-1,3-dione core, making it a subject of interest in pharmaceutical and materials science research. The presence of the methylidene bridge and the amino linkage further enhances its potential for diverse applications, particularly in drug discovery and optoelectronic materials.

In recent years, the demand for novel heterocyclic compounds like 2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and diagnostic imaging. The compound's extended conjugation system also makes it a candidate for organic light-emitting diodes (OLEDs), a hot topic in sustainable technology.

The synthesis of CAS No. 1024127-32-9 involves a multi-step process, often starting from 2-methylquinolin-4-amine and indene-1,3-dione derivatives. Its Schiff base formation is critical for achieving the desired chelating properties, which are valuable in catalysis and metal-ion sensing. Analytical techniques such as NMR, HPLC, and mass spectrometry are typically employed to confirm its purity and structural integrity.

From an industrial perspective, 2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione is gaining traction due to its compatibility with green chemistry principles. Its potential as a biocompatible scaffold aligns with the growing emphasis on environmentally friendly synthesis routes. This resonates with the increasing number of searches for "sustainable organic synthesis" and "non-toxic fluorophores" in academic and industrial databases.

In the context of drug development, this compound's quinoline-indene hybrid structure offers a promising platform for modulating biological targets. Computational studies suggest strong binding affinities to protein kinases and G-protein-coupled receptors, addressing common queries like "small molecule kinase inhibitors 2024" or "GPCR allosteric modulators." Its planar aromatic system may also contribute to DNA intercalation, a mechanism explored in antimicrobial and anticancer research.

The physicochemical properties of CAS No. 1024127-32-9, including its solubility profile and thermal stability, are frequently discussed in patent literature. These characteristics are crucial for formulators seeking answers to questions such as "improving API bioavailability" or "high-temperature material additives." Recent publications highlight its pH-dependent fluorescence, making it relevant to probes for cellular microenvironment monitoring.

As the scientific community continues to explore multi-functional organic molecules, 2-{[(2-methylquinolin-4-yl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione stands out for its structural elegance and application breadth. Its development reflects broader trends in precision medicine and smart materials, addressing frequently searched terms like "next-generation therapeutic agents" and "advanced organic semiconductors." Future research directions may focus on optimizing its structure-activity relationships for specific technological or biomedical applications.